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Compound of Interest

Compound Name:
Boc-L-Homoallylglycine Methyl

ester

Cat. No.: B3332789 Get Quote

Essential Safety and Handling Guide: Boc-L-
Homoallylglycine Methyl Ester
This document provides crucial safety and logistical information for the handling, use, and

disposal of Boc-L-Homoallylglycine Methyl ester (CAS No. 92136-57-7). The guidance is

intended for researchers, scientists, and professionals in drug development and is based on

best laboratory practices and data from structurally similar compounds, as a specific Safety

Data Sheet (SDS) for this compound is not readily available.

Hazard Identification and Risk Assessment
While specific toxicity data for Boc-L-Homoallylglycine Methyl ester is limited, compounds

with similar structures (Boc-protected amino acid esters) are generally considered to have low

to moderate hazard levels. The primary risks are associated with eye irritation and potential

sensitization upon prolonged or repeated exposure. A thorough risk assessment should be

conducted before handling this compound.

Physicochemical Properties (Data from supplier and similar compounds)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3332789?utm_src=pdf-interest
https://www.benchchem.com/product/b3332789?utm_src=pdf-body
https://www.benchchem.com/product/b3332789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3332789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C12H21NO4[1]

Molecular Weight 243.3 g/mol [1]

Appearance White to off-white solid

Melting Point Not available

| Solubility | Soluble in most organic solvents. |

GHS Hazard Classification (Anticipated based on similar compounds)

Hazard Class Category Hazard Statement

| Serious Eye Damage/Irritation | 2 | Causes serious eye irritation[2] |
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Figure 1. Risk assessment workflow for handling Boc-L-Homoallylglycine Methyl ester.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Boc-L-
Homoallylglycine Methyl ester to minimize exposure and ensure personal safety.[3][4][5]

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

er
Safety goggles Nitrile gloves Lab coat

N95 respirator (if

not in a fume

hood)

Dissolution/Reac

tion

Chemical splash

goggles
Nitrile gloves Lab coat

Work in a

certified chemical

fume hood

Large Quantities

(>10g)

Goggles and

face shield

Double-gloving

(nitrile)

Chemical-

resistant apron

over lab coat

Work in a

certified chemical

fume hood

Detailed PPE Specifications:

Eye Protection: Use chemical safety goggles that meet ANSI Z87.1 standards. A face shield

should be worn over goggles when there is a splash hazard.[3][6]

Hand Protection: Disposable nitrile gloves are required for incidental contact. For prolonged

contact or handling larger quantities, consider thicker, chemical-resistant gloves. Always

inspect gloves before use and dispose of them properly after handling the chemical.[3][6]

Body Protection: A standard laboratory coat should be worn and kept buttoned. For

procedures with a higher risk of splashes, a chemical-resistant apron is recommended.[4][6]

Respiratory Protection: If the compound is handled outside of a fume hood and there is a risk

of dust inhalation, a NIOSH-approved N95 respirator is necessary.[6]

Operational and Disposal Plans
Handling Protocol:
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Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that safety equipment (eyewash station, safety shower, fire extinguisher, and spill

kit) is accessible and operational.

Assemble all necessary equipment and reagents before handling the compound.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood or a ventilated

balance enclosure to prevent inhalation of fine particles.

Use a spatula to handle the solid. Avoid creating dust.

Close the container tightly after use.

Dissolution:

Add the solid to the solvent slowly to avoid splashing.

If the dissolution is exothermic, use an ice bath to control the temperature.

Storage Plan:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from strong oxidizing agents.[7][8]

For long-term storage, refrigeration at 2-8°C is recommended, as is common for many amino

acid derivatives.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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